Cas no 78587-59-4 (rel-(4R,5R)-5-(4-Chlorophenyl)-4-methyl-2-thiazolidinone)

• Product Name: rel-(4R,5R)-5-(4-Chlorophenyl)-4-methyl-2-thiazolidinone
• CAS No: 78587-59-4
• MF: C₁₀H₁₀ClNOS
• MW: 227.710500240326
• CID: 562130
• PubChem ID: 13092659
• Update Time: 2025-07-29

rel-(4R,5R)-5-(4-Chlorophenyl)-4-methyl-2-thiazolidinone Chemical and Physical Properties

Names and Identifiers

• trans-5-(4-Chlorophenyl)-4-methylthiazolidin-2-one
• (4R,5R)-5-(4-chlorophenyl)-4-methyl-1,3-thiazolidin-2-one
• 2-Thiazolidinone,5-(4-chlorophenyl)-4-methyl-, (4R,5R)-rel-
• TRANS-5-(4-CHLOROPHENYL)-4-METHYL-2-THIAZOLIDONE
• AK122302
• SureCN6615267
• NS00115830
• SCHEMBL6615267
• trans-5-(4-chlorophenyl)-4-methyl-2-oxothiazolidine
• (4R,5R)-5-(4-chlorophenyl)-4-methylthiazolidin-2-one
• 78587-59-4
• hexythiazox TP3
• IPCDQNZFHKSICG-MUWHJKNJSA-N
• rel-(4R,5R)-5-(4-Chlorophenyl)-4-methyl-2-thiazolidinone

• Inchi： 1S/C10H10ClNOS/c1-6-9(14-10(13)12-6)7-2-4-8(11)5-3-7/h2-6,9H,1H3,(H,12,13)/t6-,9+/m1/s1
• InChI Key： IPCDQNZFHKSICG-MUWHJKNJSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1[C@@H](C)NC(=O)S1

Computed Properties

• Exact Mass: 227.01700
• Monoisotopic Mass: 227.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.052 g/l) (25 º C),
• PSA: 54.40000
• LogP: 3.55480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes